Cas no 648904-93-2 (Benzo[b]thiophene, 2,3-dihydro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dioxide)
Benzo[b]thiophene, 2,3-dihydro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dioxide is a boronic ester derivative of dihydrobenzo[b]thiophene sulfone, serving as a versatile intermediate in organic synthesis. Its key advantages include stability under typical handling conditions and compatibility with Suzuki-Miyaura cross-coupling reactions, enabling efficient C-C bond formation in medicinal chemistry and materials science. The 1,1-dioxide moiety enhances electrophilicity, while the tetramethyl dioxaborolane group ensures reliable reactivity with aryl halides. This compound is particularly useful in constructing complex heterocyclic frameworks due to its well-defined reactivity profile and compatibility with diverse reaction conditions. Its crystalline nature facilitates purification and characterization, making it a practical choice for synthetic applications.
![Benzo[b]thiophene, 2,3-dihydro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dioxide structure](https://ossimg.kuujia.com/scimg/649000/648904-93-2x500.png)
648904-93-2 structure
Product Name:Benzo[b]thiophene, 2,3-dihydro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dioxide
CAS No:648904-93-2
MF:C14H19BO4S
MW:294.174263238907
CID:412876
Update Time:2025-10-29
Benzo[b]thiophene, 2,3-dihydro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
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- Benzo[b]thiophene,2,3-dihydro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dioxide
- Benzo[b]thiophene, 2,3-dihydro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dioxide
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- Inchi： 1S/C14H19BO4S/c1-13(2)14(3,4)19-15(18-13)11-5-6-12-10(9-11)7-8-20(12,16)17/h5-6,9H,7-8H2,1-4H3
- InChI Key： FLZYMCSVFRVTBM-UHFFFAOYSA-N
- SMILES： C12=CC=C(B3OC(C)(C)C(C)(C)O3)C=C1CCS2(=O)=O
Benzo[b]thiophene, 2,3-dihydro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dioxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6475823-0.05g |
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1lambda6-benzothiophene-1,1-dione |
648904-93-2 | 95% | 0.05g |
$174.0 | 2023-05-05 | |
| Enamine | EN300-6475823-0.1g |
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1lambda6-benzothiophene-1,1-dione |
648904-93-2 | 95% | 0.1g |
$257.0 | 2023-05-05 | |
| Enamine | EN300-6475823-0.25g |
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1lambda6-benzothiophene-1,1-dione |
648904-93-2 | 95% | 0.25g |
$367.0 | 2023-05-05 | |
| Enamine | EN300-6475823-0.5g |
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1lambda6-benzothiophene-1,1-dione |
648904-93-2 | 95% | 0.5g |
$579.0 | 2023-05-05 | |
| Enamine | EN300-6475823-1.0g |
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1lambda6-benzothiophene-1,1-dione |
648904-93-2 | 95% | 1g |
$743.0 | 2023-05-05 | |
| Enamine | EN300-6475823-2.5g |
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1lambda6-benzothiophene-1,1-dione |
648904-93-2 | 95% | 2.5g |
$1454.0 | 2023-05-05 | |
| Enamine | EN300-6475823-5.0g |
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1lambda6-benzothiophene-1,1-dione |
648904-93-2 | 95% | 5g |
$2152.0 | 2023-05-05 | |
| Enamine | EN300-6475823-10.0g |
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1lambda6-benzothiophene-1,1-dione |
648904-93-2 | 95% | 10g |
$3191.0 | 2023-05-05 | |
| Aaron | AR01PATV-50mg |
Benzo[b]thiophene, 2,3-dihydro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dioxide |
648904-93-2 | 95% | 50mg |
$265.00 | 2025-02-14 | |
| Aaron | AR01PATV-100mg |
Benzo[b]thiophene, 2,3-dihydro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dioxide |
648904-93-2 | 95% | 100mg |
$379.00 | 2025-02-14 |
Benzo[b]thiophene, 2,3-dihydro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dioxide Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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